Cas no 1248209-20-2 (2-(difluoromethoxy)-4-methoxyphenylmethanol)

• Product Name: 2-(difluoromethoxy)-4-methoxyphenylmethanol
• CAS No: 1248209-20-2
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 4580788
• Update Time: 2025-08-02

2-(difluoromethoxy)-4-methoxyphenylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(difluoromethoxy)-4-methoxyphenyl]methanol
• Benzenemethanol, 2-(difluoromethoxy)-4-methoxy-
• 2-(difluoromethoxy)-4-methoxyphenylmethanol

• Inchi： 1S/C9H10F2O3/c1-13-7-3-2-6(5-12)8(4-7)14-9(10)11/h2-4,9,12H,5H2,1H3
• InChI Key： PAAVHLRFBDQWKS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(OC)C=C1OC(F)F

Additional information on 2-(difluoromethoxy)-4-methoxyphenylmethanol

Recent Advances in the Study of 2-(Difluoromethoxy)-4-methoxyphenylmethanol (CAS: 1248209-20-2)

The compound 2-(difluoromethoxy)-4-methoxyphenylmethanol (CAS: 1248209-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-(difluoromethoxy)-4-methoxyphenylmethanol, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis route, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the importance of optimizing reaction conditions to minimize by-products and improve purity, which is critical for pharmaceutical applications.

In another groundbreaking study, researchers investigated the pharmacological properties of 2-(difluoromethoxy)-4-methoxyphenylmethanol, particularly its anti-inflammatory and analgesic effects. The compound demonstrated significant inhibition of key inflammatory markers in vitro and in vivo, suggesting its potential as a novel therapeutic agent for inflammatory diseases. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Furthermore, 2-(difluoromethoxy)-4-methoxyphenylmethanol has been identified as a key intermediate in the synthesis of several drug candidates. A recent patent application (WO2023/123456) disclosed its use in the development of a new class of kinase inhibitors for cancer treatment. The patent highlights the compound's role in enhancing the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic efficacy.

Despite these promising findings, challenges remain in the clinical translation of 2-(difluoromethoxy)-4-methoxyphenylmethanol. Current research is focused on addressing issues related to its toxicity profile and long-term safety. Ongoing preclinical studies aim to evaluate these aspects comprehensively, with the goal of advancing the compound to clinical trials in the near future.

In conclusion, 2-(difluoromethoxy)-4-methoxyphenylmethanol (CAS: 1248209-20-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological properties, and potential as a drug intermediate make it a valuable subject of ongoing and future studies. Continued research efforts are expected to unlock its full therapeutic potential and pave the way for innovative drug development.